Cas no 91815-07-5 (N-(1-Ethyl-2-(furan-2-yl)-3-methyl-4-oxoazetidin-3-yl)benzamide)

• Product Name: N-(1-Ethyl-2-(furan-2-yl)-3-methyl-4-oxoazetidin-3-yl)benzamide
• CAS No: 91815-07-5
• MF: C₁₇H₁₈N₂O₃
• MW: 298.336424350739
• CID: 2814287
• PubChem ID: 15134273
• Update Time: 2025-04-21

N-(1-Ethyl-2-(furan-2-yl)-3-methyl-4-oxoazetidin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• DTXSID90568785
• N-[1-Ethyl-2-(furan-2-yl)-3-methyl-4-oxoazetidin-3-yl]benzamide
• 91815-07-5
• N-(1-Ethyl-2-(furan-2-yl)-3-methyl-4-oxoazetidin-3-yl)benzamide

• Inchi： 1S/C17H18N2O3/c1-3-19-14(13-10-7-11-22-13)17(2,16(19)21)18-15(20)12-8-5-4-6-9-12/h4-11,14H,3H2,1-2H3,(H,18,20)
• InChI Key： NVTWEXWJXIXRDW-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C(C)(C(N1CC)=O)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 298.13174244Da
• Monoisotopic Mass: 298.13174244Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.6Ų